Cas no 97454-00-7 (Acetamide,2,2-dichloro-N-[2-oxo-2-(2-propen-1-ylamino)ethyl]-N-2-propen-1-yl-)

Acetamide,2,2-dichloro-N-[2-oxo-2-(2-propen-1-ylamino)ethyl]-N-2-propen-1-yl- structure
97454-00-7 structure
Product Name:Acetamide,2,2-dichloro-N-[2-oxo-2-(2-propen-1-ylamino)ethyl]-N-2-propen-1-yl-
CAS No:97454-00-7
MF:C10H14Cl2N2O2
MW:265.136360645294
CID:810668
PubChem ID:93519
Update Time:2025-04-19

Acetamide,2,2-dichloro-N-[2-oxo-2-(2-propen-1-ylamino)ethyl]-N-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,2,2-dichloro-N-[2-oxo-2-(2-propen-1-ylamino)ethyl]-N-2-propen-1-yl-
    • 2,2-dichloro-N-[2-oxo-2-(prop-2-enylamino)ethyl]-N-prop-2-enylacetamide
    • 2,2-dichloro-N-prop-2-enyl-N-(prop-2-enylcarbamoylmethyl)acetamide
    • 97454-00-7
    • DTXSID00242983
    • SCHEMBL166343
    • 2,2-Dichloro-N-[2-oxo-2-(2-propen-1-ylamino)ethyl]-N-2-propen-1-ylacetamide
    • Acetamide, 2,2-dichloro-N-(2-oxo-2-(2-propenylamino)ethyl)-N-2-propenyl-
    • Dka 24
    • Inchi: 1S/C10H14Cl2N2O2/c1-3-5-13-8(15)7-14(6-4-2)10(16)9(11)12/h3-4,9H,1-2,5-7H2,(H,13,15)
    • InChI Key: ZAWPDPLWGKAAHU-UHFFFAOYSA-N
    • SMILES: ClC(C(N(CC=C)CC(NCC=C)=O)=O)Cl

Computed Properties

  • Exact Mass: 264.043
  • Monoisotopic Mass: 264.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.7
  • Topological Polar Surface Area: 49.4Ų

Experimental Properties

  • Density: 1.22
  • Boiling Point: 412.2°Cat760mmHg
  • Flash Point: 203.1°C
  • Refractive Index: 1.508
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